7-(diethylamino)-3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one
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Description
7-(diethylamino)-3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H18FN3O3 and its molecular weight is 379.391. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
The compound has been studied for its metabolic and pharmacokinetic properties in various contexts. For instance, studies have explored the metabolism and disposition of structurally similar compounds in the human body, focusing on their absorption, distribution, metabolism, excretion, and potential as therapeutic agents or diagnostic tools. These studies contribute to understanding how compounds like 7-(diethylamino)-3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one behave in biological systems and their potential implications for drug development and medical applications.
In the realm of metabolism, Renzulli et al. (2011) examined the disposition and metabolism of a structurally related compound, highlighting the importance of understanding the metabolic pathways and the role of metabolites in the efficacy and safety of potential therapeutic agents (Renzulli et al., 2011).
Brier et al. (2022) focused on the safety, dosimetry, and characteristics of a radiotracer targeting specific receptors, indicating the compound's potential for diagnostic imaging in clinical populations (Brier et al., 2022).
Therapeutic Potential
The compound has been linked to the treatment of various health conditions. Research has delved into its therapeutic efficacy and safety, offering insights into its potential applications in medicine.
Kipsidzen and Kikava (1976) explored the therapeutic superiority of a structurally related compound in treating myocardial infarction, suggesting its effectiveness in clinical settings (Kipsidzen & Kikava, 1976).
Wu et al. (2017) detailed the discovery of a series of derivatives as inhibitors for certain medical conditions, emphasizing the significance of structural optimization and the potential of such compounds in treating specific diseases (Wu et al., 2017).
Properties
IUPAC Name |
7-(diethylamino)-3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN3O3/c1-3-25(4-2)14-10-9-13-11-16(21(26)27-18(13)12-14)20-23-19(24-28-20)15-7-5-6-8-17(15)22/h5-12H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGQQDYBKSWGRCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC(=NO3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.